(E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine

• IUPAC Name: 4-(4-methoxyphenyl)-6-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C24H26N4O/c1-29-22-11-9-21(10-12-22)23-18-24(26-19-25-23)28-16-14-27(15-17-28)13-5-8-20-6-3-2-4-7-20/h2-12,18-19H,13-17H2,1H3/b8-5+
• InChI Key: RQYAGQFDOBHBFB-VMPITWQZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC=N2)N3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C24H26N4O
• Molecular Weight: 386.5 g/mol
• CAS No.: 1203444-49-8

Description

(E)-4-(4-cinnamylpiperazin-1-yl)-6-(4-methoxyphenyl)pyrimidine is a useful research compound. Its molecular formula is C24H26N4O and its molecular weight is 386.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrimidine Derivatives: Syntheses and Anti-inflammatory Activities

Pyrimidine derivatives are known for a range of pharmacological effects, including antioxidant, antibacterial, antiviral, antifungal, and anti-inflammatory activities. These compounds exhibit potent anti-inflammatory effects by inhibiting the expression and activities of vital inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and nuclear factor κB, among others. The structural diversity of pyrimidine allows for the synthesis of novel analogs with enhanced activities and minimized toxicity, making them a rich area for the development of new anti-inflammatory agents (Rashid et al., 2021).

Pyrimidine Derivatives: Anticancer Activities

Pyrimidine-based compounds have been extensively reported for their anticancer potential. These scaffolds are effective in various models and assays, indicating their ability to interact with diverse enzymes, targets, and receptors. The structure of potent compounds, their IC50 values, and the involved targets have been detailed in patent literature, highlighting the ongoing research interest in pyrimidine derivatives as potential anticancer agents (Kaur et al., 2014).

Cinnamic Acid Derivatives: Anticancer Agents

Cinnamic acid and its derivatives have garnered attention in medicinal research due to their potential as traditional and synthetic antitumor agents. Despite their rich medicinal tradition, cinnamic acid derivatives remained underutilized until the last two decades, when there was a surge in interest towards their antitumor efficacy. This review provides a comprehensive overview of the synthesis and biological evaluation of various cinnamic acid derivatives in anticancer research, contributing significantly to the field of medicinal chemistry (De et al., 2011).